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Compound of Interest

Compound Name: 3-Bromo-5-(m-tolyl)pyridine

CAS No.: 1070882-67-5

Cat. No.: B7853799

Get Quote

Pyridines are a cornerstone of medicinal chemistry, forming the core scaffold of numerous

FDA-approved drugs.[1] Their unique chemical properties, including their basicity, ability to

participate in hydrogen bonding, and versatile reactivity, make them a "privileged" structure in

drug design.[1][2] The introduction of specific substituents onto the pyridine ring allows for the

fine-tuning of a molecule's physicochemical properties, such as lipophilicity and metabolic

stability, which are critical for its pharmacokinetic and pharmacodynamic profile.[3]

This guide focuses on 3-Bromo-5-(m-tolyl)pyridine, a member of the 3-bromo-5-arylpyridine

family. While specific data for the meta-tolyl isomer is not extensively reported in public

literature, this document will provide a comprehensive overview based on established chemical

principles and data from closely related analogs, such as the ortho- and para-tolyl derivatives.

We will delve into its chemical structure, plausible synthetic methodologies with a focus on

palladium-catalyzed cross-coupling reactions, and its potential applications as a versatile

building block for the development of novel therapeutic agents.
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The defining feature of 3-Bromo-5-(m-tolyl)pyridine is its biaryl structure, connecting a

pyridine ring and a toluene ring. The bromine atom at the 3-position serves as a highly versatile

synthetic handle for further molecular elaboration.

Property
Value (Predicted/Analog-
Based)

Reference

Molecular Formula C₁₂H₁₀BrN [4][5]

Molecular Weight 248.12 g/mol [4][5]

Appearance
Likely an off-white to pale

yellow solid
[6]

Solubility

Expected to be soluble in

common organic solvents

(e.g., DMF, DMSO, chlorinated

hydrocarbons)

[6]

Storage

Should be stored in a dry,

sealed container, potentially at

2-8°C

[4]

Chemical Structure of 3-Bromo-5-(m-tolyl)pyridine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b7853799/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-substituted-pyridines
https://www.chemscene.com/product/675590-28-0.html
https://www.howeipharm.com/en/product/howeipharm/122TQ6080
https://www.chemscene.com/product/675590-28-0.html
https://www.howeipharm.com/en/product/howeipharm/122TQ6080
https://pdf.benchchem.com/1373/The_Strategic_Utility_of_3_Bromo_5_3_chlorophenoxy_pyridine_in_Synthetic_Chemistry_and_Drug_Discovery.pdf
https://pdf.benchchem.com/1373/The_Strategic_Utility_of_3_Bromo_5_3_chlorophenoxy_pyridine_in_Synthetic_Chemistry_and_Drug_Discovery.pdf
https://www.chemscene.com/product/675590-28-0.html
https://www.benchchem.com/product/b7853799/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-substituted-pyridines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7853799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
Reaction Isolation & Purification

Combine Reactants:
3,5-Dibromopyridine
m-Tolylboronic acid
Pd Catalyst & Base

Purge with Inert Gas
(Ar or N2)

Add Anhydrous Solvent
& Degassed Water

Heat Mixture
(80-100°C)

Monitor Progress
(TLC / LC-MS)

Cool & Quench
(Add Water) Extract with Organic Solvent Wash, Dry & Concentrate Purify via Column

Chromatography

Start: 3-Bromo-5-(m-tolyl)pyridine
(Versatile Building Block)

Chemical Diversification
(e.g., Buchwald-Hartwig, Sonogashira)

Functionalization
of Bromine

Generate Compound Library

High-Throughput Screening
(Biological Assays)

Identify 'Hit' Compounds

Lead Optimization (SAR)
- Potency

- Selectivity
- ADME Properties

Preclinical Candidate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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